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Compound of Interest

Compound Name: Isoamyl benzoate

Cat. No.: B7771434

An In-depth Technical Guide to Isoamyl
Benzoate

For Researchers, Scientists, and Drug Development Professionals

Core Substance Identification

CAS Number: 94-46-2[1]

Molecular Formula: C12H1602[1]

Introduction

Isoamyl benzoate, also known as isopentyl benzoate or 3-methylbutyl benzoate, is an organic
ester formed from the reaction of benzoic acid and isoamyl alcohol.[2] It is a colorless liquid
with a characteristic mild, sweet, and fruity aroma.[3] While extensively utilized in the fragrance
and flavor industries, its role in pharmaceutical formulations, primarily as a solvent and carrier,
warrants a deeper understanding of its chemical and physical properties for drug development
professionals.[4] This technical guide provides a comprehensive overview of isoamyl
benzoate, focusing on its synthesis, analytical characterization, and safety data relevant to a
research and development setting.

Chemical and Physical Properties
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A summary of the key chemical and physical properties of isoamyl benzoate is presented in

the table below. This data is crucial for its handling, formulation, and analytical method

development.

Property Value Reference
Molecular Weight 192.25 g/mol [1]
Appearance Colorless liquid [4]
Odor Mild, sweet, fruity [3]
Boiling Point 261-262 °C [5]
Density 0.99 g/mL at 25 °C [5]

Refractive Index

n20/D 1.494

[5]

Insoluble in water; soluble in

Solubility ] ] [3]
organic solvents and oils.

Flash Point 89 °C [6]

LogP 4.15 [1]

Synthesis of Isoamyl Benzoate

The most common method for synthesizing isoamyl benzoate is through the Fischer

esterification of benzoic acid with isoamyl alcohol, typically in the presence of an acid catalyst.

Various catalysts have been explored to improve reaction yield and conditions.

General Reaction Scheme: Fischer Esterification
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Reactants

Benzoic Acid Products

Isoamyl Benzoate

Acid Catalyst
(e.g., H2SO4, PTSA)

Isoamyl Alcohol

Heat (Reflux)

—» Water
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Combine Benzoic Acid,
Isoamyl Alcohol, and Catalyst

Reflux for Specified Time

Cool Reaction Mixture

Wash with 5% Sodium
Bicarbonate Solution

Separate Aqueous and
Organic Layers

Dry Organic Layer
(e.g., with Anhydrous Na2S0Oa)

Filter to Remove
Drying Agent

Purify by Vacuum
Distillation

Characterize Product
(GC-MS, NMR)

Prepare Sample Solution
(e.g., in Dichloromethane)

Inject Sample into GC

Separation on
Capillary Column

Electron lonization (EI)

Mass Analysis (Quadrupole)

Detection of lons

Data Analysis:
- Library Matching
- Quantification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Isoamyl benzoate | C12H1602 | CID 7193 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. Isoamyl benzoate | 94-46-2 | Benchchem [benchchem.com]

e 3. Isoamyl benzoate CAS#: 94-46-2 [amp.chemicalbook.com]

e 4. chemimpex.com [chemimpex.com]

e 5. Isoamyl benzoate = 98 , FCC, FG 94-46-2 [sigmaaldrich.com]

e 6. benchchem.com [benchchem.com]

 To cite this document: BenchChem. [Isoamyl benzoate CAS number and molecular
formula.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7771434#isoamyl-benzoate-cas-number-and-
molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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